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Compound of Interest

Compound Name: Disperse Yellow 39

CAS No.: 2229825-63-0

Cat. No.: B16378903

Get Quote

Disclaimer: The application of Disperse Yellow 39 for live-cell imaging is not well-documented

in scientific literature. The following application notes and protocols are hypothetical and based

on the known physicochemical properties of Disperse Yellow 39 and general methodologies

for live-cell imaging with small molecule dyes. These protocols should be considered a starting

point for research and will require significant optimization and validation.

Introduction
Disperse Yellow 39 (C.I. 480095) is a methine dye traditionally used in the textile industry for

dyeing synthetic fibers.[1] Its chemical structure suggests potential fluorescent properties that

could theoretically be harnessed for biological imaging. However, its suitability as a fluorescent

probe for live-cell imaging, including its photophysical properties, cell permeability, and

cytotoxicity, has not been established. These application notes provide a theoretical framework

for researchers interested in exploring the potential of Disperse Yellow 39 as a live-cell

imaging agent.
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Physicochemical and Hypothetical Photophysical
Properties
A summary of the known physicochemical properties of Disperse Yellow 39 is presented

below. The photophysical properties, which are crucial for fluorescence microscopy, are not

readily available and would need to be experimentally determined. The values presented in the

"Hypothetical Photophysical Properties" table are estimates and should be validated.

Table 1: Physicochemical Properties of Disperse Yellow 39

Property Value Reference

Chemical Formula C₁₇H₁₆N₂O [1]

Molecular Weight 264.32 g/mol [1]

Appearance Yellow to orange powder [1]

Melting Point 232-234 °C [2]

Solubility

Soluble in Dichloromethane

(Slightly), Ethanol (Very

Slightly, Sonicated), Methanol

(Slightly)

[2]

CAS Registry Number 12236-29-2 [1]

Table 2: Hypothetical Photophysical Properties of Disperse Yellow 39 (Requires Experimental

Validation)
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Property Estimated Value Justification

Estimated Excitation Max (λex) ~400 - 450 nm

Based on the yellow color of

the dye, suggesting absorption

in the blue-violet region of the

spectrum.

Estimated Emission Max (λem) ~480 - 540 nm

A typical Stokes shift for similar

small molecule dyes would

place the emission in the

green-yellow region.

Quantum Yield (Φ) Unknown
Requires experimental

measurement.

Photostability Unknown

Requires experimental

evaluation under imaging

conditions.

Experimental Protocols
1. Preparation of Disperse Yellow 39 Stock Solution

Materials:

Disperse Yellow 39 powder

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Vortex mixer

Protocol:

Accurately weigh 1 mg of Disperse Yellow 39 powder.

Dissolve the powder in 3.78 mL of anhydrous DMSO to create a 1 mM stock solution.
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Vortex thoroughly until the dye is completely dissolved.

Store the stock solution in small aliquots at -20°C, protected from light. Avoid repeated

freeze-thaw cycles.

2. Hypothetical Live-Cell Staining Protocol

Materials:

Cells cultured on glass-bottom dishes or coverslips

Complete cell culture medium

Phosphate-buffered saline (PBS), sterile

Disperse Yellow 39 stock solution (1 mM in DMSO)

Protocol:

Culture cells to the desired confluency (e.g., 60-80%) on an imaging-compatible vessel.

Prepare a working solution of Disperse Yellow 39 by diluting the 1 mM stock solution in pre-

warmed complete cell culture medium. The optimal final concentration will need to be

determined experimentally, but a starting range of 1-10 µM is recommended.

Remove the existing culture medium from the cells.

Gently wash the cells once with pre-warmed PBS.

Add the Disperse Yellow 39-containing medium to the cells.

Incubate the cells at 37°C in a CO₂ incubator for a duration that needs to be optimized (e.g.,

15-60 minutes).

After incubation, gently aspirate the dye-containing medium.

Wash the cells two to three times with pre-warmed PBS or complete culture medium to

remove unbound dye and reduce background fluorescence.
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Add fresh, pre-warmed complete culture medium to the cells.

Image the cells using a fluorescence microscope with an appropriate filter set for the

determined excitation and emission wavelengths of Disperse Yellow 39. Use the lowest

possible excitation power to minimize phototoxicity.

3. Cytotoxicity Assessment of Disperse Yellow 39

It is crucial to determine the cytotoxic potential of Disperse Yellow 39 to establish a usable

concentration range for live-cell imaging. A standard MTT or resazurin-based cytotoxicity assay

can be performed.

Materials:

Cells seeded in a 96-well plate

Complete cell culture medium

Disperse Yellow 39 stock solution (1 mM in DMSO)

MTT reagent (5 mg/mL in PBS)

Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

Microplate reader

Protocol:

Seed cells in a 96-well plate at a density that will not reach confluency during the

experiment.

Allow cells to adhere overnight.

Prepare serial dilutions of Disperse Yellow 39 in complete culture medium. It is important to

include a vehicle control (medium with the same concentration of DMSO as the highest dye

concentration).
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Remove the medium from the cells and replace it with the medium containing different

concentrations of Disperse Yellow 39.

Incubate the cells for a period relevant to your imaging experiments (e.g., 24 hours).

Add 10 µL of MTT reagent to each well and incubate for 2-4 hours at 37°C.

Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

Read the absorbance at 570 nm using a microplate reader.

Calculate cell viability as a percentage of the vehicle control.

Data Presentation

Table 3: Cytotoxicity of Disperse Yellow 39 on [Insert Cell Line]

Disperse Yellow 39
Concentration (µM)

Cell Viability (%) Standard Deviation

0 (Vehicle Control) 100

0.1

1

10

25

50

100

IC50
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Preparation

Staining

Imaging

Prepare Disperse Yellow 39
Stock Solution (1 mM in DMSO)

Prepare Working Solution
(e.g., 1-10 µM in Medium)

Culture Cells on
Imaging-Compatible Vessel

Incubate Cells with
Dye Solution (15-60 min)

Wash Cells to Remove
Unbound Dye

Add Fresh Medium

Acquire Images with
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Cellular Stressor
(e.g., Cytotoxic Compound)

Integrated Stress Response (ISR)

Activation of Stress Kinases
(e.g., PERK, GCN2)

Phosphorylation of eIF2α

Increased ATF4 Translation

Cellular Adaptation
(e.g., Antioxidant Response,

Protein Folding)

Apoptosis
(if stress is severe or prolonged)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Live-Cell Imaging
Utilizing Disperse Yellow 39]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16378903/docs#application-notes-and-protocols-for-
live-cell-imaging-utilizing-disperse-yellow-39]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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